1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione

• IUPAC Name: 1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C24H48N6O6/c1-7-25(8-2)13-19(31)16-28-22(34)29(17-20(32)14-26(9-3)10-4)24(36)30(23(28)35)18-21(33)15-27(11-5)12-6/h19-21,31-33H,7-18H2,1-6H3
• InChI Key: RHHQWJJTHGJSHV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CN1C(=O)N(C(=O)N(C1=O)CC(CN(CC)CC)O)CC(CN(CC)CC)O)O
• Molecular Formula: C24H48N6O6
• Molecular Weight: 516.7 g/mol

Description

1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione, also known as DETA/NO, is a nitric oxide (NO) donor compound. Nitric oxide is an important signaling molecule in the human body and plays a crucial role in various physiological processes. Due to its ability to release NO, DETA/NO has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Energized Synthesis and Explosives

• Liu Wei-xiao (2009) explored the synthesis of derivatives of 1,3,5-tris(2-hydroxyethyl)-1,3,5-triazinane-2,4,6-trione for use in melt-cast explosives, highlighting their low melting points and potential application in this field (Liu Wei-xiao, 2009).

Synthesis and Characterization

• Bayat and Hajighasemali (2017) synthesized and characterized derivatives of 1,3,5-tris((1/2H-tetrazol-5-yl)methyl)-1,3,5-triazinane-2,4,6-trione, noting their simple methodology, high yields, and thermal behavior (Bayat & Hajighasemali, 2017).

Chemical Synthesis

• Vázquez-Tato et al. (2011) conducted a study on the synthesis of triols with C3 symmetry by ring opening of tris(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione with nucleophiles, demonstrating its utility in producing tripodal triols in good yields (Vázquez-Tato et al., 2011).

Hydrogen Sulfide Scavenging

• Bakke and Buhaug (2004) investigated the reaction of 1,3,5-triethyl-1,3,5-triazinane with sodium hydrogen sulfide, highlighting its potential in hydrogen sulfide scavenging and examining the rates of reaction (Bakke & Buhaug, 2004).

Synthesis of Disubstituted Derivatives

• Chau, Malanda, and Milcent (1998) described the synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones from ethoxycarbonylhydrazones and isocyanates, offering insights into new methods for producing these derivatives (Chau, Malanda, & Milcent, 1998).

Ionic Liquids and Anion Receptors

• Seijas and Vázquez-Tato (2013) explored the tris-imidazolium salts of isocyanuric acid derivatives, providing a new line of research for anionic receptors and polycationic ionic liquids (Seijas & Vázquez-Tato, 2013).